Cas no 929974-47-0 (2-chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one)

• Product Name: 2-chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one
• CAS No: 929974-47-0
• MF: C₉H₁₀ClNOS
• MW: 215.699800014496
• MDL: MFCD08729230
• CID: 5237037
• PubChem ID: 16227666
• Update Time: 2025-05-24

2-chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)ethanone
• 2-chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one

• MDL： MFCD08729230
• Inchi： 1S/C9H10ClNOS/c10-5-9(12)11-3-1-8-7(6-11)2-4-13-8/h2,4H,1,3,5-6H2
• InChI Key： QSRTWFRGDFZQPO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2C=CSC=2CC1)CCl

Additional information on 2-chloro-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one

Recent Advances in the Study of 2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one (CAS: 929974-47-0)

The compound 2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one (CAS: 929974-47-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, featuring a thienopyridine core, has been explored for its role in modulating various biological targets, particularly in the context of kinase inhibition and central nervous system (CNS) disorders. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, shedding light on its mechanism of action and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. The study highlighted the compound's ability to serve as a versatile building block for further derivatization, enabling the creation of libraries of analogs with enhanced selectivity and potency. The researchers employed a multi-step synthesis route, starting from commercially available thieno[3,2-c]pyridine derivatives, and achieved a high yield of the target compound with excellent purity.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the pharmacological properties of 2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one were evaluated in the context of neurodegenerative diseases. The study demonstrated that this compound exhibits moderate inhibitory activity against glycogen synthase kinase-3β (GSK-3β), a key enzyme implicated in Alzheimer's disease and other tauopathies. Molecular docking studies revealed that the compound binds to the ATP-binding site of GSK-3β, suggesting its potential as a lead structure for further optimization.

Recent preclinical studies have also explored the compound's pharmacokinetic profile and safety. A 2023 study in Drug Metabolism and Disposition reported that 2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one exhibits favorable metabolic stability in human liver microsomes, with a half-life exceeding 60 minutes. However, the study also noted that the compound undergoes rapid glucuronidation, which may limit its oral bioavailability. These findings underscore the need for further structural modifications to improve its drug-like properties.

In summary, 2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one (CAS: 929974-47-0) represents a promising scaffold for the development of novel therapeutic agents, particularly in the areas of kinase inhibition and CNS disorders. Ongoing research aims to optimize its pharmacological properties and explore its potential in clinical applications. Future studies should focus on addressing its metabolic limitations and expanding its therapeutic scope through targeted derivatization.